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Abstract
Regelidine, a naturally occurring sesquiterpene alkaloid, has emerged as a molecule of

interest within the scientific community. This technical guide provides a comprehensive

overview of the origin, chemical properties, and biological activities of Regelidine. It is intended

to serve as a foundational resource for researchers and professionals engaged in natural

product chemistry, pharmacology, and drug development. This document summarizes the

available quantitative data, outlines experimental protocols for its isolation, and proposes a

potential mechanism of action based on current understanding of its chemical class.

Introduction
Regelidine is a member of the dihydro-β-agarofuran sesquiterpenoid class of natural products.

These compounds are predominantly found in plants of the Celastraceae family and are known

for their complex chemical structures and diverse biological activities. Regelidine itself is a

nicotinoyl sesquiterpene alkaloid, indicating a structural combination of a sesquiterpene core

and a nicotinoyl moiety.[1] This unique structure contributes to its potential pharmacological

properties.

Discovery and Origin
Regelidine was first isolated from the roots and stems of Tripterygium regelii, a plant species

distributed in Northeast Asia, including parts of China, Korea, and Japan.[2] The initial

structural elucidation of Regelidine was reported in 1987 in the Chemical & Pharmaceutical
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Bulletin. This seminal work described it as a novel 6-nicotinoyl dihydroagarofuran

sesquiterpene alkaloid. The structure was determined using 1H- and 13C-NMR spectrometry

and confirmed by X-ray crystallography, with its absolute configuration established through the

anomalous dispersion method.

Chemical Properties
A summary of the key chemical properties of Regelidine is presented in the table below.

Property Value Reference

Chemical Formula C₃₅H₃₇NO₈ [3]

Molecular Weight 599.7 g/mol [3]

CAS Number 114542-54-0 [3]

PubChem CID 13968328 [1]

Chemical Family Alkaloids; Sesquiterpenoids [3]

Biological Activities of Dihydro-β-agarofuran
Sesquiterpenoids
While specific quantitative biological data for Regelidine remains limited in publicly accessible

literature, the broader class of dihydro-β-agarofuran sesquiterpenoids, to which Regelidine
belongs, has been reported to exhibit a range of biological activities. These include cytotoxic,

anti-inflammatory, and neuroprotective effects.

Cytotoxic Activity
Numerous dihydro-β-agarofuran sesquiterpenoids isolated from Tripterygium species have

demonstrated cytotoxic effects against various cancer cell lines. For instance, a related

compound, dimacroregeline B, also isolated from Tripterygium regelii, has been shown to

inhibit the proliferation of human rheumatoid arthritis synovial fibroblast (MH7A) cells at a

concentration of 20 μM.[2][4][5]

Anti-Inflammatory Activity
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The anti-inflammatory properties of dihydro-β-agarofuran sesquiterpenoids are a significant

area of research. These compounds are believed to exert their effects through the modulation

of key inflammatory pathways. The NF-κB (nuclear factor kappa-light-chain-enhancer of

activated B cells) signaling pathway is a primary regulator of the inflammatory response, and its

inhibition is a common mechanism for anti-inflammatory drugs.[6][7][8][9][10] While not directly

demonstrated for Regelidine, it is plausible that it may also interact with this pathway.

Neuroprotective Effects
Several dihydro-β-agarofuran sesquiterpenes have been investigated for their neuroprotective

potential.[11][12][13][14] Studies on extracts from Tripterygium regelii have indicated protective

effects against hydrogen peroxide-induced injury in human dopaminergic cells (SH-SY5Y),

suggesting antioxidant and neuroprotective actions that could be relevant in the context of

neurodegenerative diseases.[15]

Experimental Protocols
General Isolation Protocol for Dihydro-β-agarofuran
Sesquiterpenoids from Tripterygium regelii
The following is a generalized protocol for the isolation of dihydro-β-agarofuran

sesquiterpenoids from the stems of Tripterygium regelii, based on published methods for

related compounds.[4]

Extraction:

Air-dried and powdered stems of T. regelii are extracted with methanol at room

temperature.

The methanolic extract is concentrated under reduced pressure to yield a crude extract.

Partitioning:

The crude extract is suspended in water and sequentially partitioned with solvents of

increasing polarity, such as n-hexane, ethyl acetate, and n-butanol.

Chromatography:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.cellsignal.com/pathways/nfkb-signaling-pathway
https://pubmed.ncbi.nlm.nih.gov/15659775/
https://pubmed.ncbi.nlm.nih.gov/29158945/
https://www.cusabio.com/pathway/NF-kappa-B-signaling-pathway.html
https://www.bosterbio.com/pathway-maps/immunology-inflammation/nf-kb-signaling-pathway
https://www.benchchem.com/product/b1631799?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/31713425/
https://pubs.acs.org/doi/10.1021/acs.jnatprod.7b00615
https://pubmed.ncbi.nlm.nih.gov/29355322/
https://augusta.elsevierpure.com/en/publications/protective-effects-of-%CE%B2-dihydroagarofuran-type-sesquiterpene-agai/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7089404/
https://www.researchgate.net/publication/345753710_Dimacrolide_Sesquiterpene_Pyridine_Alkaloids_from_the_Stems_of_Tripterygium_regelii
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The ethyl acetate fraction, which typically contains the sesquiterpenoids, is subjected to

column chromatography on silica gel.

A gradient elution system, for example, with a mixture of petroleum ether and acetone, is

used to separate the components into different fractions.

Purification:

Fractions containing the compounds of interest are further purified using repeated column

chromatography on silica gel and Sephadex LH-20.

Final purification is often achieved by preparative high-performance liquid chromatography

(HPLC).

Structure Elucidation:

The structure of the isolated compounds is determined using spectroscopic methods,

including 1D and 2D NMR (¹H, ¹³C, COSY, HSQC, HMBC) and high-resolution mass

spectrometry (HRMS).

Potential Signaling Pathway
Based on the known anti-inflammatory activity of related dihydro-β-agarofuran

sesquiterpenoids, a plausible mechanism of action for Regelidine involves the inhibition of the

NF-κB signaling pathway. This pathway is a central mediator of inflammation.

Hypothesized NF-κB Inhibition by Regelidine.

Synthesis
To date, a total synthesis of Regelidine has not been reported in the scientific literature. The

complex, highly substituted, and stereochemically rich structure of Regelidine presents a

significant challenge for synthetic chemists. Future research may focus on developing a

synthetic route to enable the production of Regelidine and its analogs for further biological

evaluation.

Conclusion
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Regelidine is a structurally intriguing natural product with potential for further investigation as a

lead compound in drug discovery. Its origin from Tripterygium regelii, a plant with a history in

traditional medicine, underscores the importance of natural sources for novel therapeutic

agents. While the full biological profile of Regelidine is yet to be elucidated, the known

activities of related dihydro-β-agarofuran sesquiterpenoids provide a strong rationale for

continued research into its cytotoxic, anti-inflammatory, and neuroprotective properties. The

development of a total synthesis would be a significant milestone, facilitating more extensive

biological studies and the exploration of its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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